15-Membered triolefinic macrocycles as stabilizers of palladium(0) nanoparticles†

New Journal of Chemistry Pub Date: 2006-08-31 DOI: 10.1039/B608673J

Abstract

15-Membered triolefinic macrocycles form complexes with palladium(0). However, metal nanoparticles are formed instead of discrete complexes if substituents provided with the ability to stabilize nanoparticles are incorporated into the structure of the macrocycle. Ancillary substituents include fluorous and polyoxyethylenated chains. The role of initial organometallic coordination in the early steps of nanoparticle formation is underlined.

Graphical abstract: 15-Membered triolefinic macrocycles as stabilizers of palladium(0) nanoparticles
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